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Cat. No.: B3105438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amino-PEG9-alcohol is a heterobifunctional polyethylene glycol (PEG) linker that has

emerged as a valuable tool in bioconjugation, drug delivery, and the development of novel

therapeutics such as Proteolysis Targeting Chimeras (PROTACs). Its structure, featuring a

primary amine at one terminus and a hydroxyl group at the other, connected by a nine-unit

ethylene glycol chain, offers versatile reactivity for covalently linking different molecules. The

hydrophilic PEG backbone enhances the solubility and pharmacokinetic properties of the

resulting conjugates. This guide provides a comprehensive overview of the technical aspects of

Amino-PEG9-alcohol, including its chemical properties, synthesis, characterization, and

applications, with a focus on experimental protocols and relevant biological pathways.

Core Properties and Specifications
Amino-PEG9-alcohol is a well-defined chemical entity with consistent physical and chemical

properties. These are summarized in the table below.
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Property Value

Chemical Name
26-amino-3,6,9,12,15,18,21,24-

octaoxahexacosan-1-ol[1]

Synonyms
H2N-PEG9-OH, Amino-nonaethylene glycol-

alcohol

CAS Number 15332-95-3[2]

Molecular Formula C18H39NO9[2]

Molecular Weight 413.50 g/mol [3][4]

Appearance Colorless to light yellow liquid or solid/semi-solid

Purity Typically >95% or >98%

Solubility Water, DMSO, DCM, DMF

Storage Conditions -20°C for long-term storage

Synthesis and Characterization
While Amino-PEG9-alcohol is commercially available, understanding its synthesis and

characterization is crucial for quality assessment and for researchers who may wish to produce

it in-house or create derivatives. The synthesis of heterobifunctional PEGs generally involves a

step-wise process to introduce different functional groups at each end of the PEG chain.

General Synthetic Approach
A common strategy for synthesizing amino-PEG-alcohol derivatives involves the protection of

one functional group of a PEG diol, followed by the modification of the other terminus, and

subsequent deprotection and functionalization. A representative synthetic route is outlined

below.
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HO-PEG9-OH

Boc-HN-PEG9-OH

1. Protection (e.g., Boc-anhydride)
2. Functionalization

Boc-HN-PEG9-OTs

Activation (e.g., TsCl, pyridine)

Boc-HN-PEG9-N3

Azidation (NaN3)

H2N-PEG9-OH

Reduction (e.g., H2, Pd/C) and Deprotection (e.g., TFA)

Protein of Interest (POI) Ligand
(with carboxylic acid)

POI Ligand-PEG9-alcohol

EDC/NHS coupling

E3 Ligase Ligand
(with reactive group for hydroxyl)

PROTAC Molecule

Amino-PEG9-alcohol

Activation of hydroxyl and
reaction with E3 ligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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